Cas no 326013-94-9 (4-bromo-N-{(Z)-(4-ethoxyphenyl)thio(carbonoimidyl)amino}benzamide)

• Product Name: 4-bromo-N-{(Z)-(4-ethoxyphenyl)thio(carbonoimidyl)amino}benzamide
• CAS No: 326013-94-9
• MF: C₁₆H₁₆BrN₃O₂S
• MW: 394.286141395569
• CID: 6031438
• PubChem ID: 4092223
• Update Time: 2025-10-18

4-bromo-N-{(Z)-(4-ethoxyphenyl)thio(carbonoimidyl)amino}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-{(Z)-(4-ethoxyphenyl)thio(carbonoimidyl)amino}benzamide
• (Z)-2-(4-bromobenzoyl)-N-(4-ethoxyphenyl)hydrazine-1-carbimidothioic acid
• Benzoic acid, 4-bromo-, 2-[[(4-ethoxyphenyl)amino]thioxomethyl]hydrazide
• MLS000624492
• 4-bromo-N-{[(Z)-(4-ethoxyphenyl)thio(carbonoimidyl)]amino}benzamide
• (Z)-2-(4-bromobenzoyl)-N-(4-ethoxyphenyl)hydrazinecarbimidothioic acid
• 1-[(4-bromobenzoyl)amino]-3-(4-ethoxyphenyl)thiourea
• CHEMBL1534596
• AKOS003595964
• AKOS003624638
• SMR000323434
• 326013-94-9
• F0807-0392
• HMS2705C20

• Inchi： 1S/C16H16BrN3O2S/c1-2-22-14-9-7-13(8-10-14)18-16(23)20-19-15(21)11-3-5-12(17)6-4-11/h3-10H,2H2,1H3,(H,19,21)(H2,18,20,23)
• InChI Key： NHNQKBSZVZWLFT-UHFFFAOYSA-N
• SMILES： C(NNC(NC1=CC=C(OCC)C=C1)=S)(=O)C1=CC=C(Br)C=C1

Computed Properties

• Exact Mass: 393.01466g/mol
• Monoisotopic Mass: 393.01466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 94.5Ų

Experimental Properties

• Density: 1.492±0.06 g/cm3(Predicted)
• pka: 8.91±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-bromo-N-{(Z)-(4-ethoxyphenyl)thio(carbonoimidyl)amino}benzamide

Comprehensive Analysis of 4-bromo-N-{(Z)-(4-ethoxyphenyl)thio(carbonoimidyl)amino}benzamide (CAS No. 326013-94-9)

4-bromo-N-{(Z)-(4-ethoxyphenyl)thio(carbonoimidyl)amino}benzamide (CAS No. 326013-94-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. The compound features a benzamide core modified with a 4-bromo substituent and a (Z)-(4-ethoxyphenyl)thio(carbonoimidyl)amino group, which contributes to its potential bioactivity. Researchers are particularly interested in its applications as a kinase inhibitor or enzyme modulator, aligning with current trends in targeted drug discovery.

In recent years, the demand for small-molecule inhibitors and heterocyclic compounds has surged, driven by advancements in precision medicine and cancer therapeutics. This compound’s thioamide moiety and Z-configuration make it a candidate for studying protein-ligand interactions, a hot topic in computational chemistry and AI-driven drug design. Its CAS No. 326013-94-9 is frequently searched in databases like PubChem and Reaxys, reflecting its relevance in high-throughput screening projects.

The synthesis of 4-bromo-N-{(Z)-(4-ethoxyphenyl)thio(carbonoimidyl)amino}benzamide involves multi-step organic reactions, including amide coupling and thionation processes. Its 4-ethoxyphenyl group enhances solubility, a critical factor for bioavailability optimization—a key concern in modern pharmacokinetics. Analytical techniques such as NMR, HPLC, and mass spectrometry are essential for characterizing its purity, a topic often queried in quality control forums.

From an industrial perspective, this compound aligns with the growing focus on green chemistry. Researchers explore solvent-free or catalytic methods to synthesize derivatives, addressing environmental sustainability demands. Its benzamide scaffold is also studied for crop protection applications, linking it to agrochemical innovation—a trending sector due to global food security challenges.

In summary, 4-bromo-N-{(Z)-(4-ethoxyphenyl)thio(carbonoimidyl)amino}benzamide (CAS No. 326013-94-9) exemplifies the intersection of medicinal chemistry and material science. Its structural versatility and potential applications in drug discovery and agricultural science ensure its continued relevance in both academic and industrial research landscapes.